Cas no 1490552-72-1 (1-(Cyclohexylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(Cyclohexylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1490552-72-1
• Molecular Formula: C₁₁H₁₈O₂S
• Molecular Weight: 214.324422359467
• CID: 5697201
• PubChem ID: 65139919

1-(Cyclohexylsulfanyl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• AKOS014473176
• EN300-1122507
• 1-(Cyclohexylthio)cyclobutane-1-carboxylic acid
• 1490552-72-1
• CS-0288423
• 1-(cyclohexylsulfanyl)cyclobutane-1-carboxylicacid
• 1-(cyclohexylsulfanyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(cyclohexylthio)-

• InChIKey： SWKAWXJQDUDWQC-UHFFFAOYSA-N
• Inchi： 1S/C11H18O2S/c12-10(13)11(7-4-8-11)14-9-5-2-1-3-6-9/h9H,1-8H2,(H,12,13)
• SMILES： S(C1CCCCC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 214.10275099g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.10275099g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 366.5±25.0 °C(Predicted)
• pka: 3.82±0.20(Predicted)
• Density: 1.17±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates